Cas no 14370-79-7 (Benzeneacetic acid, a-[[(4-methylphenyl)sulfonyl]phenylamino]-,ethyl ester)

• Product Name: Benzeneacetic acid, a-[[(4-methylphenyl)sulfonyl]phenylamino]-,ethyl ester
• CAS No: 14370-79-7
• MF: C₂₃H₂₃NO₄S
• MW: 409.498025178909
• CID: 177320
• PubChem ID: 266883
• Update Time: 2025-04-19

Benzeneacetic acid, a-[[(4-methylphenyl)sulfonyl]phenylamino]-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-[[(4-methylphenyl)sulfonyl]phenylamino]-,ethyl ester
• NSC-105689
• NSC105689
• 14370-79-7

• Inchi： 1S/C23H23NO4S/c1-3-28-23(25)22(19-10-6-4-7-11-19)24(20-12-8-5-9-13-20)29(26,27)21-16-14-18(2)15-17-21/h4-17,22H,3H2,1-2H3
• InChI Key： UVWJQLSBEQEGRI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C1C=CC=CC=1)C(C(=O)OCC)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 409.13500
• Monoisotopic Mass: 409.134779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 72.1

Experimental Properties

• Density: 1.249
• Boiling Point: 556.2°Cat760mmHg
• Flash Point: 290.2°C
• Refractive Index: 1.611
• PSA: 72.06000
• LogP: 5.57550